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Introduction

SR9186 is a synthetic agonist of the nuclear receptors REV-ERBa (NR1D1) and REV-ERBf(3
(NR1D2). These receptors are critical components of the circadian clock and play a significant
role in regulating gene expression involved in metabolism, inflammation, and cellular
proliferation. As transcriptional repressors, REV-ERBSs recruit corepressor complexes, including
Nuclear Receptor Corepressor (NCoR) and Histone Deacetylase 3 (HDAC3), to target gene
promoters, thereby inhibiting their transcription. This document provides detailed protocols for
the dissolution and preparation of SR9186 for use in cell culture experiments, along with data
on its biological effects and the signaling pathway it modulates.

Data Presentation
SR9186 Physicochemical and Biological Properties
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Property Value Reference

Solvent Dimethyl Sulfoxide (DMSO) [1]

Recommended Stock
) 10 mM [21[31[4]
Concentration

. . ) Inferred from related
Typical Working Concentration

1-20uM compounds and general
Range .
practice
Final DMSO Concentration in
<0.1-0.5% [5]

Culture

Effects of REV-ERB Agonism on Target Gene
Expression

Activation of REV-ERB by agonists like SR9186 leads to the repression of target gene
expression. The following table summarizes the observed changes in the mRNA levels of key
REV-ERB target genes.

. Fold Change
Gene Function . . Cell Type Reference
in Expression

Core circadian

clock
Bmall (Arntl) o Decreased Chondrocytes [6]
transcription
factor
Nrildl (Rev- Circadian rhythm  Decreased (via
i ] Chondrocytes [6]
erba) and metabolism autoregulation)
Fatty acid )
ElovI3 ) Repressed Mouse Liver [7]
elongation

Experimental Protocols
Protocol 1: Preparation of SR9186 Stock Solution
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Materials:

SR9186 powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:

o Determine the required amount of SR9186: To prepare a 10 mM stock solution, calculate the
mass of SR9186 needed based on its molecular weight.

¢ Dissolution:

o Aseptically weigh the calculated amount of SR9186 powder and transfer it to a sterile
microcentrifuge tube.

o Add the appropriate volume of DMSO to achieve a final concentration of 10 mM.

o Vortex the solution thoroughly until the SR9186 is completely dissolved. Gentle warming
may be applied if necessary.

» Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes. This prevents repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of SR9186 Working Solution for
Cell Culture

Materials:
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10 mM SR9186 stock solution in DMSO

Complete cell culture medium appropriate for the cell line

Sterile tubes for dilution

Procedure:

Thaw the Stock Solution: Remove an aliquot of the 10 mM SR9186 stock solution from the
freezer and thaw it at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium
to achieve the desired final working concentrations (e.g., 1 uM, 5 uM, 10 uM, 20 uM).

o Important: Ensure that the final concentration of DMSO in the cell culture medium does
not exceed a level that is toxic to the cells, typically below 0.5%, with 0.1% being a
commonly recommended maximum to minimize off-target effects.[5]

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
(without SR9186) to the cell culture medium. This is crucial to distinguish the effects of the
compound from those of the solvent.

Application to Cells: Remove the existing medium from the cultured cells and replace it with
the medium containing the desired concentration of SR9186 or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard cell
culture conditions (e.g., 37°C, 5% COz).

Protocol 3: Cell Viability Assay (MTT Assay)

Materials:

Cells treated with SR9186 and vehicle control
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a solution of SDS in HCI)
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o 96-well plate reader
Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell line and allow
them to adhere overnight.

o Treatment: Treat the cells with a range of SR9186 concentrations and a vehicle control as
described in Protocol 2. Include untreated cells as a negative control.

 Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

o MTT Addition: After incubation, add MTT solution to each well and incubate for 2-4 hours at
37°C. During this time, viable cells will metabolize the yellow MTT into a purple formazan
product.

o Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm
using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each treatment condition relative
to the vehicle control. The IC50 value, the concentration at which 50% of cell viability is
inhibited, can then be determined by plotting cell viability against the log of the SR9186
concentration.
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Caption: SR9186 activates REV-ERB, leading to transcriptional repression of target genes.
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Caption: Workflow for preparing and using SR9186 in cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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